Cas no 1400701-89-4 ((4-bromo-2-chlorophenyl)(cyclopropyl)methanone)
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-BROMO-2-CHLOROPHENYL)(CYCLOPROPYL)METHANONE
- Methanone, (4-bromo-2-chlorophenyl)cyclopropyl-
- (4-bromo-2-chlorophenyl)(cyclopropyl)methanone
-
- Inchi: 1S/C10H8BrClO/c11-7-3-4-8(9(12)5-7)10(13)6-1-2-6/h3-6H,1-2H2
- InChI Key: XNGMONNKRSRKCG-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(Br)C=C1Cl)(C1CC1)=O
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-159936-0.05g |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 95% | 0.05g |
$96.0 | 2023-06-04 | |
| Enamine | EN300-159936-0.1g |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 95% | 0.1g |
$142.0 | 2023-06-04 | |
| Enamine | EN300-159936-0.25g |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 95% | 0.25g |
$203.0 | 2023-06-04 | |
| Enamine | EN300-159936-0.5g |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 95% | 0.5g |
$318.0 | 2023-06-04 | |
| Enamine | EN300-159936-1.0g |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 95% | 1g |
$408.0 | 2023-06-04 | |
| Enamine | EN300-159936-2.5g |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 95% | 2.5g |
$858.0 | 2023-06-04 | |
| Enamine | EN300-159936-5.0g |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 95% | 5g |
$1696.0 | 2023-06-04 | |
| Enamine | EN300-159936-10.0g |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 95% | 10g |
$3309.0 | 2023-06-04 | |
| TRC | B592948-10mg |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B592948-50mg |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone |
1400701-89-4 | 50mg |
$ 210.00 | 2022-06-07 |
(4-bromo-2-chlorophenyl)(cyclopropyl)methanone Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on (4-bromo-2-chlorophenyl)(cyclopropyl)methanone
Comprehensive Overview of (4-bromo-2-chlorophenyl)(cyclopropyl)methanone (CAS 1400701-89-4): Properties, Applications, and Market Insights
The chemical compound (4-bromo-2-chlorophenyl)(cyclopropyl)methanone (CAS 1400701-89-4) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical research and specialty chemistry. This halogenated aromatic ketone derivative combines a cyclopropyl group with a bromo-chloro substituted benzene ring, creating a molecular architecture that offers exciting possibilities for drug discovery and material science.
Recent trends in medicinal chemistry have shown growing interest in cyclopropyl-containing compounds, as evidenced by increased search queries for "cyclopropyl ketone applications" and "halogenated phenyl ketones in drug design." The presence of both bromine and chlorine substituents on the aromatic ring makes this compound particularly valuable for Suzuki coupling reactions and other cross-coupling transformations that are fundamental to modern organic synthesis.
From a molecular perspective, (4-bromo-2-chlorophenyl)(cyclopropyl)methanone exhibits several noteworthy characteristics. The electron-withdrawing nature of the halogen atoms influences the compound's reactivity pattern, while the cyclopropyl moiety introduces interesting steric and electronic effects. These properties have led to its investigation as a potential building block for kinase inhibitors and other biologically active molecules, addressing current research demands in targeted cancer therapies.
The synthesis of 1400701-89-4 typically involves Friedel-Crafts acylation strategies, with recent literature emphasizing more sustainable approaches. Environmental considerations in chemical manufacturing have prompted researchers to explore green chemistry alternatives for producing such intermediates, responding to growing concerns about sustainable pharmaceutical development.
Analytical characterization of (4-bromo-2-chlorophenyl)(cyclopropyl)methanone reveals distinctive spectral features. The compound shows characteristic signals in 1H NMR (particularly the cyclopropyl protons between δ 1.0-2.0 ppm) and 13C NMR spectra, while mass spectrometry typically displays a molecular ion peak consistent with the Br/Cl isotopic pattern. These analytical signatures are crucial for quality control in research applications.
In the pharmaceutical sector, this compound has shown promise as a precursor for central nervous system (CNS) drug candidates. The combination of lipophilic character (from the halogenated aryl group) and constrained geometry (from the cyclopropyl ring) makes it attractive for designing molecules that can cross the blood-brain barrier. This aligns with current industry focus on neurological disorders and psychiatric medications.
The global market for specialty chemical intermediates like 1400701-89-4 has shown steady growth, particularly in regions with strong pharmaceutical R&D infrastructure. Recent supply chain challenges have highlighted the importance of reliable sources for such building blocks, prompting many research organizations to establish long-term partnerships with certified suppliers.
Handling and storage recommendations for (4-bromo-2-chlorophenyl)(cyclopropyl)methanone follow standard protocols for organic compounds. While not classified as hazardous under normal conditions, proper laboratory practices should be maintained, including use of personal protective equipment and storage in cool, dry environments away from strong oxidizing agents.
Future research directions for this compound may explore its potential in catalysis and material science applications, beyond its established role in medicinal chemistry. The unique electronic properties imparted by its molecular structure could make it valuable in developing new organic electronic materials or photoactive compounds, areas seeing increased investment globally.
For researchers considering (4-bromo-2-chlorophenyl)(cyclopropyl)methanone for their projects, several commercial sources now offer the compound with detailed certificates of analysis. Quality parameters typically include ≥95% purity by HPLC, with specific attention to residual solvent content and heavy metal contamination - critical factors for pharmaceutical applications.
The scientific literature contains numerous examples of structural analogs derived from CAS 1400701-89-4, demonstrating its versatility as a synthetic intermediate. Recent patent activity suggests growing intellectual property interest in this chemical space, particularly for applications in targeted protein degradation and allosteric modulator development.
As the chemical research community continues to explore halogenated aromatic compounds, (4-bromo-2-chlorophenyl)(cyclopropyl)methanone remains a valuable tool for synthetic chemists. Its balanced combination of reactivity and stability makes it particularly useful for constructing complex molecular architectures, addressing current challenges in drug discovery and materials science.
1400701-89-4 ((4-bromo-2-chlorophenyl)(cyclopropyl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)